6-((5-((4-chlorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[(4-chlorophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18ClN5O3S/c1-30-17-8-6-16(7-9-17)27-18(10-15-11-19(28)24-20(29)23-15)25-26-21(27)31-12-13-2-4-14(22)5-3-13/h2-9,11H,10,12H2,1H3,(H2,23,24,28,29)
• InChI Key: JERWEMYTCDHISW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H18ClN5O3S
• Molecular Weight: 455.9 g/mol

Description

6-((5-((4-chlorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18ClN5O3S and its molecular weight is 455.92. The purity is usually 95%.
BenchChem offers high-quality 6-((5-((4-chlorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((5-((4-chlorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed novel synthetic routes to create derivatives and analogs of this compound, exploring its chemical reactivity and structural characteristics. For instance, studies on the synthesis of novel heterocyclic compounds derived from similar chemical structures have shown their potential as anti-inflammatory and analgesic agents due to their ability to inhibit cyclooxygenase enzymes with significant selectivity and potency (Abu‐Hashem et al., 2020). Another research effort focused on conjugated polyelectrolytes for applications as electron transport layers in polymer solar cells, highlighting the importance of structural design in electronic materials (Hu et al., 2015).

Pharmacological Activities

Investigations into the pharmacological properties of compounds with similar structural frameworks have demonstrated varied biological activities. For example, oxazolidinediones, related in structure, have been shown to improve glucose tolerance without inducing hypoglycemia, suggesting potential applications in diabetes management (Schnur & Morville, 1986). This indicates the broader chemical class's potential for therapeutic uses.

Material Science Applications

The compound's derivatives have been explored for their nonlinear optical properties, which are crucial for optoelectronic devices. A study on thiopyrimidine derivatives reveals their significant nonlinear optical activity, suggesting their utility in high-tech applications requiring materials with strong nonlinear optical responses (Hussain et al., 2020).

Supramolecular Chemistry

Research into the supramolecular assemblies involving pyrimidine functionalities points to the compound's utility in creating complex molecular structures. For example, novel pyrimidine derivatives have been synthesized and studied for their ability to form hydrogen-bonded supramolecular assemblies, which are of interest for developing new materials and sensors (Fonari et al., 2004).